Ethyl 2-[[5-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate

• IUPAC Name: ethyl 2-[[5-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C21H22N6O2S3/c1-4-29-16(28)11-31-21-26-25-15(27(21)14-8-6-5-7-9-14)10-30-20-23-18(22)17-12(2)13(3)32-19(17)24-20/h5-9H,4,10-11H2,1-3H3,(H2,22,23,24)
• InChI Key: WMZSRLKAOKEYIJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(N1C2=CC=CC=C2)CSC3=NC(=C4C(=C(SC4=N3)C)C)N
• Molecular Formula: C21H22N6O2S3
• Molecular Weight: 486.6 g/mol

Description

Ethyl 2-[[5-[(4-amino-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)sulfanylmethyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetate is a chemical compound with the molecular formula C21H22N6O2S3. It has a molecular weight of 486.63. This compound is not intended for human or veterinary use and is available for research use only.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, ethyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate has been used as a versatile precursor to prepare several heterocyclic compounds. The o-aminoester moiety of the molecule is a favorable unit to react with both electrophiles and nucleophiles, usually resulting in the formation of heterocyclic systems.

Molecular Structure Analysis

The molecular structure of this compound includes several functional groups, such as an amino group, a thieno[2,3-d]pyrimidin-2-yl group, a sulfanyl group, a phenyl group, a triazol-3-yl group, and an ethyl acetate group. The InChI string and the canonical SMILES string provide a textual representation of the compound’s molecular structure.

Chemical Reactions Analysis

While specific chemical reactions involving this compound have not been found in the literature, the presence of various functional groups suggests that it could participate in a variety of chemical reactions. For instance, the amino group and the sulfanyl group could act as nucleophiles in reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 437.6 g/mol. It has a XLogP3-AA value of 4, indicating its lipophilicity. It has 2 hydrogen bond donors and 10 hydrogen bond acceptors. The compound also has 7 rotatable bonds, which could influence its conformational flexibility.

Scientific Research Applications

Heterocyclic Synthesis

The molecule Ethyl 3-amino-4,6-dimethylthieno[2,3-b]pyridine-2-carboxylate serves as a versatile precursor for synthesizing heterocyclic compounds. . Researchers have explored its potential in designing novel pharmaceutical agents.